Ethyl 4-methyl-2-[[2-(4-nitrophenoxy)acetyl]amino]-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-[[2-(4-nitrophenoxy)acetyl]amino]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H15N3O6S/c1-3-23-14(20)13-9(2)16-15(25-13)17-12(19)8-24-11-6-4-10(5-7-11)18(21)22/h4-7H,3,8H2,1-2H3,(H,16,17,19)
• InChI Key: VHPOEAUKNZVMLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C15H15N3O6S
• Molecular Weight: 365.4 g/mol

Description

Ethyl 4-methyl-2-[[2-(4-nitrophenoxy)acetyl]amino]-1,3-thiazole-5-carboxylate (EMT) is a synthetic compound that has been extensively studied for its potential applications in scientific research. EMT is a thiazole derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of Ethyl 4-methyl-2-[[2-(4-nitrophenoxy)acetyl]amino]-1,3-thiazole-5-carboxylate is not fully understood, but it is thought to involve the inhibition of enzymes involved in the biosynthesis of prostaglandins and leukotrienes. This compound has also been shown to inhibit the activity of nitric oxide synthase, suggesting that it may have anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound has also been shown to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins and leukotrienes, suggesting that it may be a useful tool for studying the mechanisms of these processes.

Advantages and Limitations for Lab Experiments

Ethyl 4-methyl-2-[[2-(4-nitrophenoxy)acetyl]amino]-1,3-thiazole-5-carboxylate has several advantages as a tool for scientific research. It is a synthetic compound that can be easily synthesized in the laboratory, and it has been extensively studied for its potential applications in scientific research. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects that could complicate experimental results.

Future Directions

There are several future directions for research on Ethyl 4-methyl-2-[[2-(4-nitrophenoxy)acetyl]amino]-1,3-thiazole-5-carboxylate. One area of interest is the development of more selective inhibitors of enzymes involved in the biosynthesis of prostaglandins and leukotrienes. Another area of interest is the identification of new targets for this compound, such as enzymes involved in the biosynthesis of other inflammatory mediators. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

Ethyl 4-methyl-2-[[2-(4-nitrophenoxy)acetyl]amino]-1,3-thiazole-5-carboxylate can be synthesized using a variety of methods, including the reaction of 2-(4-nitrophenoxy)acetic acid with thiosemicarbazide, followed by reaction with ethyl bromoacetate and sodium ethoxide. Another method involves the reaction of 2-(4-nitrophenoxy)acetic acid with thiosemicarbazide, followed by reaction with ethyl chloroformate and sodium ethoxide.

Scientific Research Applications

Ethyl 4-methyl-2-[[2-(4-nitrophenoxy)acetyl]amino]-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound has also been shown to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins and leukotrienes, suggesting that it may be a useful tool for studying the mechanisms of these processes.